Cas no 1806163-40-5 (2-Nitro-4-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-sulfonamide)

• Product Name: 2-Nitro-4-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-sulfonamide
• CAS No: 1806163-40-5
• MF: C₇H₃F₆N₃O₅S
• MW: 355.171241044998
• CID: 4812745
• Update Time: 2025-08-05

2-Nitro-4-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-Nitro-4-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-sulfonamide

• Inchi： 1S/C7H3F6N3O5S/c8-6(9,10)3-1-2(21-7(11,12)13)4(22(14,19)20)5(15-3)16(17)18/h1H,(H2,14,19,20)
• InChI Key： XMYXOQBDDGYORY-UHFFFAOYSA-N
• SMILES： S(C1C([N+](=O)[O-])=NC(C(F)(F)F)=CC=1OC(F)(F)F)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 523
• XLogP3: 1.7
• Topological Polar Surface Area: 137

Additional information on 2-Nitro-4-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-sulfonamide

Comprehensive Guide to 2-Nitro-4-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-sulfonamide (CAS No. 1806163-40-5)

2-Nitro-4-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-sulfonamide (CAS No. 1806163-40-5) is a specialized heterocyclic compound with significant potential in modern chemical research and industrial applications. This compound belongs to the pyridine sulfonamide family, characterized by its unique structural features, including a nitro group, trifluoromethoxy, and trifluoromethyl substituents. Its molecular complexity makes it a valuable candidate for various pharmaceutical intermediates and agrochemical formulations.

The growing interest in fluorinated pyridine derivatives has positioned 2-Nitro-4-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-sulfonamide as a compound of high relevance. Researchers are particularly intrigued by its potential role in drug discovery and crop protection chemicals. The presence of multiple fluorine atoms enhances its metabolic stability and bioavailability, making it a promising candidate for medicinal chemistry applications.

One of the key advantages of 2-Nitro-4-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-sulfonamide is its versatility in synthetic chemistry. It serves as a building block for the development of novel small-molecule inhibitors and enzyme modulators. Recent studies highlight its potential in targeting specific biological pathways, which aligns with the increasing demand for precision medicine and personalized therapeutics.

In the agrochemical sector, 2-Nitro-4-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-sulfonamide is being explored for its herbicidal and pesticidal properties. The trifluoromethyl group is known to enhance the efficacy of agrochemicals, contributing to the development of next-generation crop protection solutions. This aligns with the global push toward sustainable agriculture and reduced environmental impact.

The synthesis of 2-Nitro-4-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-sulfonamide involves multi-step processes, including nitration, sulfonylation, and fluorination. Advanced techniques such as flow chemistry and catalyzed cross-coupling reactions are often employed to achieve high yields and purity. These methods are critical for meeting the stringent quality standards required in pharmaceutical manufacturing and agrochemical production.

Market trends indicate a rising demand for fluorinated pyridine sulfonamides, driven by their applications in life sciences and material science. Companies specializing in fine chemicals and custom synthesis are increasingly focusing on this compound to cater to the evolving needs of researchers and manufacturers. The compound's unique properties also make it a subject of interest in patent filings and intellectual property discussions.

From a regulatory perspective, 2-Nitro-4-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-sulfonamide is subject to standard safety and handling protocols. Proper risk assessment and material safety data sheets (MSDS) are essential for its safe use in laboratories and industrial settings. Compliance with REACH and other global chemical regulations ensures its responsible commercialization.

In conclusion, 2-Nitro-4-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-sulfonamide (CAS No. 1806163-40-5) represents a cutting-edge compound with broad applications in pharmaceuticals, agrochemicals, and chemical research. Its structural uniqueness and functional versatility make it a valuable asset for scientists and industries aiming to innovate in their respective fields. As research progresses, this compound is expected to play a pivotal role in addressing some of the most pressing challenges in healthcare and sustainable agriculture.